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Compound of Interest

Compound Name: Indeno[1,2,3-fg]naphthacene

CAS No.: 203-11-2

Cat. No.: B3367996

Get Quote

Molecular Identity & Structural Context[1][2][3][4]
Indeno[1,2,3-fg]naphthacene (C₂₄H₁₄) is a fused PAH structurally related to tetracene

(naphthacene) and fluoranthene.[1] Unlike linear acenes which degrade rapidly under light and

oxygen, the indeno-fusion confers enhanced photostability and alters the electronic ground

state.[1]
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Property Data

IUPAC Name Indeno[1,2,3-fg]naphthacene

Synonyms
Dibenzo[a,f]fluoranthene, Indeno[1,2,3-

fg]tetracene

CAS Number 203-11-2

Molecular Formula C₂₄H₁₄

Molecular Weight 302.37 g/mol

Symmetry Point Group (Planar)

Electronic Ground State

Singlet (

), with significant biradicaloid character in

excited states

Synthesis & Preparation
To obtain spectroscopic-grade samples, modern synthesis relies on domino-type C-H

functionalization or regioselective bromination of tetracene precursors, followed by palladium-

catalyzed cyclization.[1] This approach avoids the low yields of high-temperature coal tar

extraction.[1]
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Caption: Synthetic pathway via regioselective functionalization of the acene core (Adapted from

Furutani et al., 2021).[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Unlike some fluoranthene derivatives that exhibit a triplet ground state (causing paramagnetic

broadening), Indeno[1,2,3-fg]naphthacene possesses a singlet ground state, resulting in a

well-resolved ¹H NMR spectrum.[1]

Solvent: Deuterated Chloroform (

) or 1,2-Dichlorobenzene-

(for high-temperature solubility).[1]

Symmetry Analysis: The molecule has a

axis passing through the indeno-methine bridge and the center of the naphthacene core.[1]
This reduces the number of unique proton signals compared to the formula count.[1]

Signal Type
Chemical Shift (

, ppm)
Multiplicity Assignment Logic

Bay Region Protons 8.50 – 9.20 Doublet/Multiplet

Protons in the "bay"

regions are highly

deshielded due to van

der Waals repulsion

and ring currents.[1]

Acene Core Protons 7.80 – 8.20 Singlet/Doublet

Protons on the linear

naphthacene

backbone.[1]

Indeno Ring Protons 7.20 – 7.60 Multiplet

Protons on the fused

phenyl ring of the

indeno fragment.[1]
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Experimental Note: The exact chemical shifts are concentration-dependent due to

-

stacking aggregation.[1] Dilute solutions (<10⁻⁴ M) are recommended for precise

assignment.[1]

UV-Vis Absorption Spectroscopy
The fusion of the five-membered ring induces a redistribution of

-electrons, altering the HOMO-LUMO gap compared to parent tetracene.[1]

Appearance: Deep red to purple solid.[1]

Key Features:

Bathochromic Shift: The absorption onset is redshifted relative to tetracene due to

extended conjugation.[1]

Vibronic Structure: Distinct vibronic progression is observed, characteristic of rigid PAHs.

[1]

Photostability: Unlike Rubrene or Tetracene, which photo-oxidize rapidly to endoperoxides,

Indeno[1,2,3-fg]naphthacene exhibits superior photostability in solution.[1]
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Band Assignment (nm)
(

)

Notes

p-Band (

)
500 – 560 >10,000

Primary transition;

responsible for color.

[1]

-Band (

)

300 – 400 >50,000

Intense UV

absorption; aromatic

core transitions.[1]

Infrared (IR) Spectroscopy
IR data confirms the aromatic framework and the absence of aliphatic precursors.[1]

C-H Stretch (Aromatic): 3030–3060 cm⁻¹ (Weak to Medium).[1]

C=C Ring Stretch: 1580–1620 cm⁻¹ (Strong; characteristic of extended acenes).[1]

Out-of-Plane (OOP) Bending: 700–900 cm⁻¹ (Fingerprint region; specific to substitution

patterns, e.g., adjacent hydrogens).[1]

Experimental Protocols
Protocol A: UV-Vis Stability Assay
To verify the enhanced stability cited in literature (Furutani et al.).[1]

Preparation: Dissolve Indeno[1,2,3-fg]naphthacene in toluene to a concentration of

M.

Control: Prepare a matching solution of Tetracene or Rubrene.

Exposure: Irradiate both samples with a White LED (approx. 100 mW/cm²) under ambient

air.

Monitoring: Record absorption spectra every 15 minutes for 4 hours.
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Result: The Indeno derivative should retain >90% of optical density at

, whereas the control will show rapid bleaching (formation of endoperoxides).[1]

Protocol B: High-Resolution NMR Acquisition
Sample: 5 mg of purified compound.

Solvent: 0.6 mL

(99.8% D) + 0.03% TMS.

Instrument: 500 MHz (or higher) NMR spectrometer.

Parameters:

Pulse angle: 30°[1]

Relaxation delay: 2.0 s (ensure full relaxation of quaternary carbons if running ¹³C).

Scans: 64 (¹H), 1024+ (¹³C).[1]

Processing: Apply exponential multiplication (LB = 0.3 Hz) to enhance signal-to-noise for

minor isomers if present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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